Cas no 184868-49-3 (5-Isoxazolecarbonitrile,3-(2-furanyl)-)

• Product Name: 5-Isoxazolecarbonitrile,3-(2-furanyl)-
• CAS No: 184868-49-3
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• CID: 114402
• PubChem ID: 45099195
• Update Time: 2025-04-18

5-Isoxazolecarbonitrile,3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarbonitrile,3-(2-furanyl)-
• 5-Isoxazolecarbonitrile,3-(2-furanyl)-(9CI)
• 184868-49-3
• 3-(furan-2-yl)isoxazole-5-carbonitrile

• Inchi： 1S/C8H4N2O2/c9-5-6-4-7(10-12-6)8-2-1-3-11-8/h1-4H
• InChI Key： KASKETCUKYRVLY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(C#N)ON=1

Computed Properties

• Exact Mass: 160.027277375g/mol
• Monoisotopic Mass: 160.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63Ų